Cas no 946281-15-8 (3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 946281-15-8
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 6026173
• PubChem ID: 42477443
• Update Time: 2025-05-05

3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3-methoxy-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]benzamide
• F2483-0015
• AKOS024651225
• 946281-15-8
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-3-methoxybenzamide

• Inchi： 1S/C13H10N4O4/c1-19-9-4-2-3-8(7-9)11(18)15-13-17-16-12(20-13)10-5-6-14-21-10/h2-7H,1H3,(H,15,17,18)
• InChI Key： ZRKBKHLJLQADEP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 286.07020481g/mol
• Monoisotopic Mass: 286.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 946281-15-8) and Its Emerging Applications in Chemical Biology

3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide, identified by the chemical compound identifier CAS No. 946281-15-8, represents a novel heterocyclic benzamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of multiple nitrogen-containing heterocycles, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide incorporates a benzamide moiety linked to a 1,3,4-oxadiazole ring, further substituted with a 1,2 oxazole unit. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate biological pathways through precise interactions with target proteins and enzymes.

The benzamide core is a well-established pharmacophore in drug discovery, recognized for its role in inhibiting various enzymes and receptors. The presence of the 3-methoxy group enhances the lipophilicity of the molecule while also influencing its metabolic stability and binding affinity. The 1,3,4-oxadiazole ring is another critical component of this compound, contributing to its potential bioactivity by serving as a scaffold for hydrogen bonding interactions with biological targets. Moreover, the 1,2 oxazole substituent introduces additional functional groups that can participate in complex molecular recognition processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ylbenzamide with high precision. These studies suggest that the compound may interact with proteins involved in inflammatory pathways and cancer cell proliferation. The oxadiazole and oxazole rings are particularly noteworthy for their ability to engage in π-stacking interactions and hydrogen bonding networks within protein active sites.

In the context of current research trends, this compound aligns with the growing interest in multitarget-directed ligands (MTDLs), which are designed to simultaneously interact with multiple biological targets to achieve synergistic therapeutic effects. The structural complexity of 3-methoxy-N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-ybenzamide makes it a promising candidate for such an approach. Preliminary in vitro studies have demonstrated its potential inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation.

The synthesis of 3-methoxy-N-5-(1,2 oxazol -5 -yl)-1 , 3 , 4 - oxadiaz ol - 2 - ylbenzamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxadiazole ring through cycloaddition reactions between nitrile oxides and ketones or aldehydes. Subsequent functionalization at the 5-position of the oxazole ring introduces the benzamide moiety via condensation reactions with appropriate carboxylic acid derivatives. The introduction of the 3-methoxy group is typically achieved through methylation or etherification reactions under controlled conditions.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecules that suffer from poor aqueous solubility due to hydrophobicity or charged functionalities, 3 - methoxy - N - 5 - ( 1 , 2 - ox az ol - 5 - yl ) - 1 , 3 , 4 - o x adia z ol - 2 - ylbe nz amide exhibits reasonable solubility in both water and organic solvents. This property is advantageous for formulating drug candidates into oral or injectable formulations without compromising bioavailability.

Recent preclinical studies have explored the potential applications of derivatives similar to CAS No. 94628115 -8 in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). These studies have shown that compounds with analogous structures can modulate cytokine production and reduce inflammatory responses in animal models. The dual inhibition of COX and LOX pathways by this class of molecules offers a compelling rationale for their further development as therapeutic agents.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated; they form the backbone of numerous FDA-approved drugs due to their versatility and bioactivity. The structural features present in CAS No. 94628115 -8, including the benzamide, 1 , 3 , 4 o x adia z ol, and 1 , 2 o x az ol moieties, contribute to its unique pharmacological properties. Researchers continue to investigate how modifications at different positions within these heterocycles can fine-tune their biological activity without compromising efficacy.

The development of novel synthetic routes for complex heterocyclic systems remains an active area of research. Advances in flow chemistry have enabled more efficient and scalable synthesis methods for compounds like CAS No .946281158, reducing reaction times and improving yields while minimizing waste generation. These innovations are critical for transitioning promising candidates from academic laboratories into industrial settings where cost-effectiveness is paramount.

Future directions for research on CAS No .946281158 include exploring its potential as an anticancer agent through interactions with kinases or other critical signaling proteins involved in tumor growth regulation . Additionally , investigating its effects on microglial activation could provide insights into neuroinflammatory diseases such as Alzheimer's disease or multiple sclerosis . The compound's ability to cross blood-brain barriers presents an exciting opportunity for central nervous system (CNS) drug discovery if optimized correctly.

The integration of artificial intelligence (AI) into drug discovery pipelines has accelerated the identification of novel lead compounds like those based on structures similar to CAS No .946281158 . Machine learning algorithms can predict biological activities based on large datasets containing known drug-like molecules , allowing researchers to prioritize candidates more efficiently than traditional screening methods alone . This high-throughput approach is particularly valuable when dealing with complex molecular libraries containing thousands or millions of potential candidates.

In conclusion, CAS No .946281158 represents an intriguing example how structural complexity derived from nitrogen-containing heterocycles can yield biologically active small molecules worthy further exploration . Its unique combination o f functional groups makes it versatile enough address multiple disease indications while maintaining promising pharmacokinetic properties . As scientific understanding evolves so too will our capacity design more effective treatments built upon foundations laid today by dedicated researchers worldwide。